Cas no 7329-77-3 (Benzoic acid, 4-(2-phenylethenyl)-)

• Product Name: Benzoic acid, 4-(2-phenylethenyl)-
• CAS No: 7329-77-3
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• MDL: MFCD00157031
• CID: 1760205
• PubChem ID: 329766207
• Update Time: 2025-10-29

Benzoic acid, 4-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-phenylethenyl)-
• RARECHEM AL BE 0219
• 4-(2-Phenylethenyl)benzoic acid
• 4-Styrylbenzoic acid
• 4-Styryl-benzoic acid
• AS-62051
• 7329-77-3
• AKOS005158050
• (E)-4-stilbenecarboxylic acid
• 4-Stilbenecarboxylic acid
• MFCD00157031
• 4-Stilbenecarboxylic acid, 97%
• SCHEMBL1927729
• CHEMBL12601
• AKOS037645666
• IAGXTPCOGVFRSQ-VOTSOKGWSA-N
• 4-[(E)-2-phenylethenyl]benzoic acid

• MDL： MFCD00157031
• Inchi： 1S/C15H12O2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H,(H,16,17)/b7-6+
• InChI Key： IAGXTPCOGVFRSQ-VOTSOKGWSA-N
• SMILES： OC(C1C=CC(=CC=1)/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 224.08376
• Monoisotopic Mass: 224.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 248-253 °C
• PSA: 37.3

Benzoic acid, 4-(2-phenylethenyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-52
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Benzoic acid, 4-(2-phenylethenyl)-

Benzoic Acid, 4-(2-phenylethenyl)-: A Comprehensive Overview

Benzoic acid, 4-(2-phenylethenyl)-, also known by its CAS number 7329-77-3, is a significant compound in the field of organic chemistry and has garnered attention due to its versatile applications and unique properties. This compound, often referred to as 4-vinylbenzoic acid, is a derivative of benzoic acid with a vinyl group attached at the para position of the benzene ring.

The structure of benzoic acid, 4-(2-phenylethenyl)- consists of a benzene ring with a carboxylic acid group (-COOH) at one position and a vinyl group (-CH₂CH₂-) at the para position. This arrangement imparts unique chemical properties, making it a valuable compound in various industries.

Recent studies have highlighted the potential of benzoic acid, 4-(2-phenylethenyl)- in the synthesis of advanced materials such as polymers and pharmaceutical intermediates. Researchers have explored its role in creating biocompatible materials, which could revolutionize medical applications.

In terms of synthesis, benzoic acid, 4-(2-phenylethenyl)- can be produced through several methods, including electrophilic substitution reactions and coupling reactions. The choice of synthesis method depends on the desired purity and scale of production.

The compound exhibits interesting physical properties, such as a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. These properties make it suitable for use in high-temperature applications.

Benzoic acid, 4-(2-phenylethenyl)- has found applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to act as an intermediate in the synthesis of complex molecules has made it indispensable in drug discovery processes.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing benzoic acid, 4-(2-phenylethenyl)-. These methods aim to reduce environmental impact while maintaining high yields and product quality.

In conclusion, benzoic acid, 4-(2-phenylethenyl)-, with its CAS number 7329-77-3, remains a crucial compound in modern chemistry due to its diverse applications and ongoing research into its properties and uses.